Cas no 114222-99-0 (4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine)
![4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine structure](https://www.kuujia.com/scimg/cas/114222-99-0x500.png)
114222-99-0 structure
Product name:4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine
4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine
- SCHEMBL9602778
- 1-(4-aminobutyl)-4-(6-chloro-2-pyrazinyl)piperazine
- DTXSID40555625
- 114222-99-0
- PREZZDVZCHONSS-UHFFFAOYSA-N
- 1-(4-aminobutyl)-4-(6-chloro-2-pyrazinyl)-piperazine
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- Inchi: InChI=1S/C12H20ClN5/c13-11-9-15-10-12(16-11)18-7-5-17(6-8-18)4-2-1-3-14/h9-10H,1-8,14H2
- InChI Key: PREZZDVZCHONSS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 269.1407234Da
- Monoisotopic Mass: 269.1407234Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.3Ų
4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine Related Literature
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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